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Compound of Interest

Compound Name: (2-Phenylphenyl)urea

Cat. No.: B1267829

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

Identifier Value

CAS Number 13262-46-9[1][2]

IUPAC Name (2-Phenylphenyl)urea

Molecular Formula C13H12N20[2]

Molecular Weight 212.25 g/mol [1][2]

InChl Key HWLYIRABQGWLBV-UHFFFAOYSA-N[1]

Physicochemical Properties

While specific experimental data for (2-Phenylphenyl)urea is not readily available in the
searched literature, the following table presents data for the closely related compound,
phenylurea, which can serve as a useful reference.
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Property Value (for Phenylurea) Reference

Molecular Formula C7HsN20 --INVALID-LINK--
Molecular Weight 136.15 g/mol --INVALID-LINK--
Melting Point 147-149 °C --INVALID-LINK--
LogP 1.1 --INVALID-LINK--
Water Solubility 3.9¢g/L --INVALID-LINK--

Synthesis and Experimental Protocols

The synthesis of unsymmetrical ureas such as (2-Phenylphenyl)urea can be achieved through
several established methods. A common and efficient approach involves the reaction of an
iIsocyanate with an amine. Below is a detailed experimental protocol for the synthesis of
unsymmetrical N,N'-biphenyl ureas, which can be adapted for the synthesis of (2-
Phenylphenyl)urea.

General Protocol for the Synthesis of Unsymmetrical
N,N'-Biphenyl Urea

This protocol is based on a greener synthesis method conducted in an aqueous medium
without the need for a base or catalyst.[3]

Materials:

Substituted amine (e.g., 2-aminobiphenyl for the synthesis of (2-Phenylphenyl)urea)

o Substituted isocyanate

e Deionized water

e |ce bath

e Round bottom flask

e Magnetic stirrer
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Procedure:

Dissolve the amine (10 mmol) in deionized water in a round bottom flask.
e Cool the mixture to 5 °C using an ice bath.

o After 5 minutes of cooling, slowly add the isocyanate (10 mmol) to the reaction mixture. It is
crucial to maintain the temperature of the reaction mixture below 5 °C during the addition.

» As the reaction progresses, a solid product will precipitate out of the solution.

o Continue stirring the reaction mixture at 5 °C for an additional 30 minutes to ensure the
completion of the reaction.

* |solate the solid product by vacuum filtration.
e Wash the product with cold deionized water to remove any unreacted starting materials.

e Dry the purified product in a vacuum oven.

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (2-Phenylphenyl)urea].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267829#2-phenylphenyl-urea-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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